Cas no 392247-74-4 (2-fluoro-N-{4-(4-nitrophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}benzamide)

• Product Name: 2-fluoro-N-{4-(4-nitrophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}benzamide
• CAS No: 392247-74-4
• MF: C₁₆H₁₂FN₅O₃S
• MW: 373.361584663391
• CID: 5968942
• PubChem ID: 4450193
• Update Time: 2025-06-13

2-fluoro-N-{4-(4-nitrophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-{4-(4-nitrophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}benzamide
• 2-fluoro-N-((4-(4-nitrophenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)benzamide
• Benzamide, N-[[4,5-dihydro-4-(4-nitrophenyl)-5-thioxo-1H-1,2,4-triazol-3-yl]methyl]-2-fluoro-
• 2-fluoro-N-[[4-(4-nitrophenyl)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]methyl]benzamide
• AKOS024578540
• SR-01000006427
• F0475-0034
• 2-fluoro-N-{[4-(4-nitrophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl]methyl}benzamide
• Oprea1_367994
• 392247-74-4
• SR-01000006427-1

• Inchi： 1S/C16H12FN5O3S/c17-13-4-2-1-3-12(13)15(23)18-9-14-19-20-16(26)21(14)10-5-7-11(8-6-10)22(24)25/h1-8H,9H2,(H,18,23)(H,20,26)
• InChI Key： IBPDGKKSLKMZBC-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=C([N+]([O-])=O)C=C2)C(=S)NN=1)(=O)C1=CC=CC=C1F

Computed Properties

• Exact Mass: 373.06448860g/mol
• Monoisotopic Mass: 373.06448860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• pka: 4.65±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-fluoro-N-{4-(4-nitrophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}benzamide

Comprehensive Overview of 2-fluoro-N-{4-(4-nitrophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}benzamide (CAS No. 392247-74-4)

The compound 2-fluoro-N-{4-(4-nitrophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}benzamide (CAS No. 392247-74-4) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, including a 1,2,4-triazole core, a nitrophenyl moiety, and a fluorobenzamide group, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its sulfanylidene functionality, which may contribute to its biological activity and binding affinity.

In recent years, the demand for novel heterocyclic compounds like 2-fluoro-N-{4-(4-nitrophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}benzamide has surged due to their versatility in targeting various biological pathways. The 1,2,4-triazole scaffold, in particular, is a hotspot in drug design, as it mimics the structure of natural biomolecules and can interact with enzymes and receptors. This compound's nitrophenyl group further enhances its potential as a lead candidate for therapeutic applications, especially in areas such as inflammation and metabolic disorders.

The synthesis of 392247-74-4 involves multi-step organic reactions, often starting with the condensation of 4-nitrophenylhydrazine with carbon disulfide to form the 1,2,4-triazole-5-thione intermediate. Subsequent functionalization with a fluorobenzamide moiety introduces additional pharmacological properties. The presence of the fluoro substituent is particularly noteworthy, as fluorine atoms are known to improve metabolic stability and bioavailability in drug molecules. This makes 2-fluoro-N-{4-(4-nitrophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}benzamide a compelling subject for further investigation.

From an analytical perspective, the characterization of CAS No. 392247-74-4 typically employs techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods confirm the compound's purity and structural integrity, which are critical for its use in research. The sulfanylidene group, in particular, can be identified through its distinctive spectroscopic signatures, providing insights into its reactivity and potential interactions with biological targets.

The growing interest in 2-fluoro-N-{4-(4-nitrophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}benzamide aligns with broader trends in pharmaceutical innovation, where researchers are increasingly focusing on small-molecule therapeutics and targeted drug delivery. Questions such as "What are the applications of 1,2,4-triazole derivatives in medicine?" or "How does fluorination enhance drug efficacy?" are frequently searched in academic and industrial circles, reflecting the relevance of this compound. Its potential to address unmet medical needs, such as resistant infections or chronic diseases, further underscores its importance.

In conclusion, 2-fluoro-N-{4-(4-nitrophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}benzamide (CAS No. 392247-74-4) represents a promising avenue for scientific exploration. Its intricate structure, combined with its potential biological activities, makes it a valuable candidate for further study. As the pharmaceutical industry continues to evolve, compounds like this will likely play a pivotal role in the development of next-generation therapeutics.